Cas no 2248414-70-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-indole-7-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-indole-7-carboxylate
• CAS No: 2248414-70-0
• MF: C₁₈H₁₂N₂O₄
• MW: 320.298884391785
• CID: 6551186
• PubChem ID: 165730807
• Update Time: 2025-11-06

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-indole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-indole-7-carboxylate
• EN300-6516873
• 2248414-70-0

• Inchi： 1S/C18H12N2O4/c1-19-10-9-11-5-4-8-14(15(11)19)18(23)24-20-16(21)12-6-2-3-7-13(12)17(20)22/h2-10H,1H3
• InChI Key： GGCDDMAWGQJZCD-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC2C=CN(C)C=21)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 320.07970687g/mol
• Monoisotopic Mass: 320.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-indole-7-carboxylate

Comprehensive Guide to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-indole-7-carboxylate (CAS No. 2248414-70-0): Properties, Applications, and Market Insights

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-indole-7-carboxylate (CAS No. 2248414-70-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic molecule combines the structural features of isoindole-1,3-dione and 1-methylindole-7-carboxylate, making it a versatile building block for various applications. The compound's unique molecular architecture contributes to its interesting physicochemical properties, including moderate solubility in polar organic solvents and thermal stability up to 200°C.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-indole-7-carboxylate in drug discovery programs, particularly as a scaffold for kinase inhibitors and modulators of protein-protein interactions. The isoindole-1,3-dione moiety is known to participate in hydrogen bonding interactions, while the 1-methylindole portion provides hydrophobic character, creating a balanced molecular profile that is highly sought after in medicinal chemistry. Researchers are particularly interested in its potential applications for neurological disorders and inflammatory conditions, where similar structural motifs have shown promising activity.

The synthesis of CAS 2248414-70-0 typically involves multi-step organic transformations, starting from commercially available phthalic anhydride derivatives and 7-carboxy-1-methylindole. Modern synthetic approaches emphasize green chemistry principles, utilizing catalytic methods and minimizing hazardous byproducts. Analytical characterization of this compound typically includes HPLC purity analysis, mass spectrometry, and comprehensive NMR spectroscopy (1H, 13C, and 2D experiments) to confirm its structural integrity.

From a commercial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-indole-7-carboxylate has seen growing demand from contract research organizations and academic laboratories specializing in small molecule drug discovery. The global market for such specialized intermediates is projected to grow at a CAGR of 6-8% over the next five years, driven by increased pharmaceutical R&D spending and the expansion of fragment-based drug design approaches. Several manufacturers now offer this compound in research quantities, with typical purity specifications ranging from 95% to 98% by HPLC.

Handling and storage recommendations for CAS 2248414-70-0 include protection from moisture and storage at 2-8°C under inert atmosphere for long-term stability. While not classified as hazardous, standard laboratory precautions should be observed when working with this compound, including the use of personal protective equipment and proper ventilation. The material safety data sheet (MSDS) provides detailed information about its handling characteristics and first aid measures.

Recent patent literature reveals innovative applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-indole-7-carboxylate in materials science, particularly in the development of organic semiconductors and photovoltaic materials. The compound's conjugated system and ability to form stable thin films make it attractive for optoelectronic applications. Researchers are exploring its potential in organic light-emitting diodes (OLEDs) and as a component in perovskite solar cells, where its electron-accepting properties could enhance device performance.

Quality control protocols for 2248414-70-0 typically include rigorous testing for residual solvents, heavy metals, and related substances. Advanced analytical techniques such as LC-MS and chiral HPLC are employed to ensure batch-to-batch consistency, particularly for pharmaceutical applications. The compound's stability under various pH conditions and its compatibility with common formulation excipients are currently areas of active investigation.

Environmental fate studies indicate that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-indole-7-carboxylate undergoes moderate biodegradation in aquatic systems, with a half-life of approximately 30 days under aerobic conditions. Proper disposal methods should follow local regulations for organic chemical waste, with incineration being the preferred method for large quantities. Researchers are encouraged to consider green chemistry alternatives when designing synthetic routes involving this intermediate.

The future outlook for CAS 2248414-70-0 appears promising, with potential expansion into new application areas such as bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). Its structural features make it amenable to various chemical modifications, allowing for the creation of diverse derivative libraries. As the pharmaceutical industry continues to explore novel heterocyclic scaffolds, the demand for specialized intermediates like this compound is expected to rise correspondingly.

For researchers considering working with 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-indole-7-carboxylate, it's recommended to consult recent literature on its synthetic applications and biological activities. Several review articles have been published on related isoindole-1,3-dione derivatives, providing valuable insights into structure-activity relationships and potential therapeutic applications. The compound continues to be an important tool in the medicinal chemist's arsenal for addressing challenging biological targets.